![molecular formula C18H9BrClN5O2 B6249198 2-[3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazol-5-yl]-8-methyl-4-oxo-4H-3,1-benzoxazine-6-carbonitrile CAS No. 736995-64-5](/img/no-structure.png)
2-[3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazol-5-yl]-8-methyl-4-oxo-4H-3,1-benzoxazine-6-carbonitrile
Overview
Description
2-[3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazol-5-yl]-8-methyl-4-oxo-4H-3,1-benzoxazine-6-carbonitrile is a useful research compound. Its molecular formula is C18H9BrClN5O2 and its molecular weight is 442.7. The purity is usually 97.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of the pyrazole ring, benzoxazine ring, and the attachment of the pyridine and nitrile groups. The pyrazole ring is synthesized using a reaction between 3-chloropyridine-2-carbaldehyde and 3-bromo-1H-pyrazole in the presence of a base. The benzoxazine ring is synthesized using a reaction between 2-amino-4-methylphenol and 2-cyanophenylacetonitrile in the presence of a base. The final compound is synthesized by attaching the pyrazole and benzoxazine rings using a coupling reaction and then attaching the pyridine and nitrile groups using a substitution reaction.", "Starting Materials": [ "3-chloropyridine-2-carbaldehyde", "3-bromo-1H-pyrazole", "2-amino-4-methylphenol", "2-cyanophenylacetonitrile" ], "Reaction": [ "Step 1: Synthesis of pyrazole ring by reacting 3-chloropyridine-2-carbaldehyde with 3-bromo-1H-pyrazole in the presence of a base", "Step 2: Synthesis of benzoxazine ring by reacting 2-amino-4-methylphenol with 2-cyanophenylacetonitrile in the presence of a base", "Step 3: Coupling reaction between the pyrazole and benzoxazine rings to form the core structure of the compound", "Step 4: Substitution reaction to attach the pyridine and nitrile groups to the core structure" ] } | |
CAS No. |
736995-64-5 |
Molecular Formula |
C18H9BrClN5O2 |
Molecular Weight |
442.7 |
Purity |
97 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
